Cas no 19338-43-3 (5-(4-fluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-fluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 19338-43-3
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 2144438
• PubChem ID: 12470944
• Update Time: 2025-10-23

5-(4-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-phenyl)-oxazolidin-2-one
• 2-Oxazolidinone, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H8FNO2/c10-7-3-1-6(2-4-7)8-5-11-9(12)13-8/h1-4,8H,5H2,(H,11,12)
• InChI Key： JAVVBBLOGSHTRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CNC(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 38.3

Additional information on 5-(4-fluorophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(4-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 19338-43-3): Properties, Applications, and Industry Insights

5-(4-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 19338-43-3) is a specialized organic compound belonging to the oxazolidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular structure, featuring a fluorophenyl moiety, contributes to unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "oxazolidinone derivatives in drug discovery" and "fluorinated compounds in sustainable chemistry."

The compound's CAS No. 19338-43-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "5-(4-fluorophenyl)-1,3-oxazolidin-2-one synthesis" or "oxazolidinone scaffold applications," reflecting its relevance in designing bioactive molecules. Its fluorine-substituted aromatic ring enhances metabolic stability, a feature leveraged in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance, aligning with the global focus on "novel antibacterial scaffolds."

From an industrial perspective, 5-(4-fluorophenyl)-1,3-oxazolidin-2-one is synthesized via cyclization reactions involving 4-fluorobenzaldehyde derivatives, a process optimized for high yield and purity. Environmental concerns have spurred interest in "green synthesis of fluorinated heterocycles," prompting innovations like catalytic asymmetric methods. The compound's role in crop protection chemicals also ties into discussions on "sustainable agrochemicals," as its derivatives exhibit herbicidal and fungicidal activity.

Analytical techniques such as HPLC and NMR are pivotal in characterizing CAS No. 19338-43-3, ensuring compliance with pharmaceutical standards. FAQs like "how to purify oxazolidinone compounds" or "stability of fluorophenyl derivatives" underscore the need for robust quality control protocols. Furthermore, computational modeling studies explore its molecular docking potential, linking to popular searches on "AI-driven drug design."

In conclusion, 5-(4-fluorophenyl)-1,3-oxazolidin-2-one exemplifies the intersection of structural ingenuity and practical utility. Its versatility across pharmaceuticals, agrochemicals, and material science positions it as a compound of enduring scientific and industrial interest, resonating with contemporary themes like "precision synthesis" and "fluorine chemistry advancements."